2-[(6-chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl)oxy]-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide

Specification

• Molecular Formula: C21H19ClN4O4
• Molecular Weight: 426.9 g/mol
• IUPAC Name: 2-(6-chloro-3,4-dimethyl-2-oxochromen-7-yl)oxy-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide
• Standard InChI: InChI=1S/C21H19ClN4O4/c1-12-13(2)21(28)30-16-10-17(15(22)9-14(12)16)29-11-20(27)23-7-6-19-25-24-18-5-3-4-8-26(18)19/h3-5,8-10H,6-7,11H2,1-2H3,(H,23,27)
• Standard InChI Key: UFZLMSDVKRDQQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=CC(=C(C=C12)Cl)OCC(=O)NCCC3=NN=C4N3C=CC=C4)C

Introduction

The compound 2-[(6-chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl)oxy]-N-[2-(triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide is a complex organic molecule that combines structural elements of coumarins and triazolopyridines. This compound is not directly mentioned in the provided search results, but its structural analogs and components offer insights into its potential properties and applications.

Coumarin Moiety

• 6-Chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl: This part of the molecule is a coumarin derivative, known for its pharmacological effects, including anticancer and antimicrobial activities.

Triazolopyridine Moiety

• 124Triazolo[4,3-a]pyridin-3-yl: This component is recognized for its bioactivity, particularly in antifungal and anticancer applications due to its ability to interact with biological targets.

Potential Applications

Given the biological activities of its components, this compound could have potential applications in:

• Anticancer Therapy: Due to the presence of both coumarin and triazole moieties, which are known for their anticancer properties.

• Antimicrobial Agents: The triazole part is particularly noted for its antifungal activity.

Comparison with Similar Compounds

Compound Name	Structure Features	Biological Activity	Unique Aspects
6-Chloro-coumarin	Contains coumarin structure	Anticancer, Antimicrobial	Lacks triazole linkage
Triazole derivative	Contains triazole ring	Antifungal, Anticancer	No coumarin moiety
2-[(6-chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl)oxy]-N-[3-(triazolo[4,3-a]pyridin-3-yl)propyl]acetamide	Combines coumarin and triazole	Enhanced pharmacological effects	Dual functionality